Cas no 1648930-13-5 (2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1648930-13-5
• MF: C₁₉H₂₂BFO₃
• MW: 328.185589313507
• MDL: MFCD31916453
• CID: 4612518
• PubChem ID: 137700637
• Update Time: 2025-05-20

2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-{3-[(4-fluorophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[3-[(4-fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-
• 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{3-[(4-FLUOROPHENOXY)METHYL]PHENYL-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• 1648930-13-5
• AS-55484
• AKOS037644903
• 2-(3-((4-Fluorophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• D93917
• CS-0379290

• MDL： MFCD31916453
• Inchi： 1S/C19H22BFO3/c1-18(2)19(3,4)24-20(23-18)15-7-5-6-14(12-15)13-22-17-10-8-16(21)9-11-17/h5-12H,13H2,1-4H3
• InChI Key： IDTNRIFLTBTFMV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 328.1646029g/mol
• Monoisotopic Mass: 328.1646029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1648930-13-5): An Overview

2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1648930-13-5) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include a fluorinated phenoxy group and a substituted phenyl ring. These features make it an attractive candidate for various applications in drug discovery and chemical synthesis.

The fluorinated phenoxy group in the structure of 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane imparts significant electronic and steric effects that can influence the reactivity and biological properties of the molecule. Fluorine atoms are known for their ability to modulate the lipophilicity and metabolic stability of organic compounds, making them valuable in the design of pharmaceuticals. Recent studies have shown that fluorinated compounds can exhibit enhanced binding affinities to biological targets, which is a crucial factor in drug efficacy.

The boronic ester moiety in this compound is another key feature that contributes to its utility in chemical synthesis. Boronic esters are widely used as coupling partners in Suzuki-Miyaura cross-coupling reactions, which are essential for the construction of complex organic molecules. The stability and reactivity of boronic esters make them ideal intermediates for the synthesis of a wide range of functionalized compounds, including pharmaceuticals and materials with specific properties.

In the context of medicinal chemistry, 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been explored as a potential lead compound for the development of new drugs. Its unique structure allows for the introduction of various functional groups through chemical modifications, enabling researchers to fine-tune its pharmacological properties. For instance, recent research has focused on optimizing the compound's binding affinity to specific receptors or enzymes involved in disease pathways.

One notable application of this compound is in the field of cancer research. Studies have shown that boronic esters can be used to target specific enzymes involved in cancer cell proliferation and survival. By designing derivatives of 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane with enhanced selectivity and potency against these targets, researchers aim to develop more effective anticancer agents with reduced side effects.

Beyond its potential as a drug candidate, 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane also finds applications in materials science. The unique electronic properties conferred by the fluorinated phenoxy group make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its use as a building block for polymers with tailored electronic properties, which can be used in various technological applications.

In summary, 2-[3-[(4-Fluorophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1648930-13-5) is a multifunctional compound with significant potential in both chemical synthesis and medicinal chemistry. Its unique structural features make it an attractive candidate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and optimize its properties for various uses.